Cas no 861337-74-8 (2-\u200bNitrophenethylamine Hydrochloride)

2-\u200bNitrophenethylamine Hydrochloride structure
861337-74-8 structure
Product Name:2-\u200bNitrophenethylamine Hydrochloride
CAS No:861337-74-8
MF:C8H11ClN2O2
MW:202.638140916824
MDL:MFCD07371521
CID:718261
PubChem ID:53407639
Update Time:2024-10-26

2-\u200bNitrophenethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,2-nitro-, hydrochloride (1:1)
    • 2-(2-nitrophenyl)ethanamine,hydrochloride
    • 2-NITROPHENETHYLAMINE HYDROCHLORIDE,
    • Phenethylamine, o-nitro-, -HCl (2CI)
    • 2-(2-Nitrophenyl)ethan-1-amine hydrochloride
    • 2-(Nitrophenyl)ethylamine hydrochloride
    • 2-Nitro-phenethylamine hydrochloride
    • MFCD07371521
    • 2-(2-Nitrophenyl)ethanamine hydrochloride
    • AS-76765
    • CS-0111709
    • 2-(2-nitrophenyl)ethanamine;hydrochloride
    • 2-(2-Nitrophenyl)ethan-1-amine--hydrogen chloride (1/1)
    • AKOS024258372
    • SB39119
    • 2-Nitrophenethylamine hydrochloride, AldrichCPR
    • SY163217
    • EN300-191624
    • 2-Nitro-phenethylamine HCl
    • WOSOJVABEIZQDC-UHFFFAOYSA-N
    • DTXSID60695971
    • 861337-74-8
    • C78510
    • SCHEMBL3652038
    • 2-NITROPHENETHYLAMINE HYDROCHLORIDE
    • 2-\u200bNitrophenethylamine Hydrochloride
    • MDL： MFCD07371521
    • Inchi： 1S/C8H10N2O2.ClH/c9-6-5-7-3-1-2-4-8(7)10(11)12;/h1-4H,5-6,9H2;1H
    • InChI Key： WOSOJVABEIZQDC-UHFFFAOYSA-N
    • SMILES： Cl.[O-][N+](C1C(CCN)=CC=CC=1)=O

Computed Properties

  • Exact Mass: 202.05100
  • Monoisotopic Mass: 202.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8A^2

Experimental Properties

  • PSA: 71.84000
  • LogP: 3.12150

2-\u200bNitrophenethylamine Hydrochloride Security Information

2-\u200bNitrophenethylamine Hydrochloride Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-\u200bNitrophenethylamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-\u200bNitrophenethylamine Hydrochloride Production Method

Production Method 1

861337-74-8 861337-74-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Diethyl ether ;  1 h, rt
Reference
A Boron-Nitrogen Double Transborylation Strategy for Borane-Catalyzed Hydroboration of Nitriles
Pradhan, Subham; et al, Journal of Organic Chemistry, 2022, 87(18), 12386-12396

Production Method 2

861337-74-8 861337-74-8
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  20 h, rt
2.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Triphenylphosphine Solvents: Cyclopentyl methyl ether ;  20 h, 110 °C
2.2 Reagents: Water ;  15 min, 110 °C; 110 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  1,4-Dioxane ;  rt
Reference
Sustainable organophosphorus-catalysed Staudinger reduction
Lenstra, Danny C.; et al, Green Chemistry, 2018, 20(19), 4418-4422

Production Method 3

15121-84-3 15121-84-3
861337-74-8 861337-74-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  5 h, -30 °C; -30 °C → rt; 30 min, rt
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  20 h, rt
3.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Triphenylphosphine Solvents: Cyclopentyl methyl ether ;  20 h, 110 °C
3.2 Reagents: Water ;  15 min, 110 °C; 110 °C → rt
3.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  1,4-Dioxane ;  rt
Reference
Sustainable organophosphorus-catalysed Staudinger reduction
Lenstra, Danny C.; et al, Green Chemistry, 2018, 20(19), 4418-4422

Production Method 4

33100-26-4 33100-26-4
861337-74-8 861337-74-8
Reaction Conditions
1.1 Reagents: 1,3-Diphenyldisiloxane Catalysts: Triphenylphosphine Solvents: Cyclopentyl methyl ether ;  24 h, 22 °C
1.2 Reagents: Water ;  22 °C
1.3 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  22 °C
Reference
Catalytic Staudinger Reduction at Room Temperature
Lenstra, Danny C.; et al, Journal of Organic Chemistry, 2019, 84(10), 6536-6545

Production Method 5

33100-26-4 33100-26-4
861337-74-8 861337-74-8
Reaction Conditions
1.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Triphenylphosphine Solvents: Cyclopentyl methyl ether ;  20 h, 110 °C
1.2 Reagents: Water ;  15 min, 110 °C; 110 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  1,4-Dioxane ;  rt
Reference
Sustainable organophosphorus-catalysed Staudinger reduction
Lenstra, Danny C.; et al, Green Chemistry, 2018, 20(19), 4418-4422

Production Method 6

610-66-2 610-66-2
861337-74-8 861337-74-8
Reaction Conditions
1.1 Reagents: Pinacolborane Catalysts: 9-BBN dimer ;  24 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ;  1 h, rt
Reference
A Boron-Nitrogen Double Transborylation Strategy for Borane-Catalyzed Hydroboration of Nitriles
Pradhan, Subham; et al, Journal of Organic Chemistry, 2022, 87(18), 12386-12396

Production Method 7

15121-84-3 15121-84-3
861337-74-8 861337-74-8
Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  5 h, -30 °C; -30 °C → rt; 30 min, rt
1.2 Reagents: Sodium azide Solvents: Dimethylformamide ;  20 h, rt
2.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Triphenylphosphine Solvents: Cyclopentyl methyl ether ;  20 h, 110 °C
2.2 Reagents: Water ;  15 min, 110 °C; 110 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  1,4-Dioxane ;  rt
Reference
Sustainable organophosphorus-catalysed Staudinger reduction
Lenstra, Danny C.; et al, Green Chemistry, 2018, 20(19), 4418-4422

Production Method 8

610-66-2 610-66-2
25015-63-8 25015-63-8
861337-74-8 861337-74-8
Reaction Conditions
1.1 Catalysts: 9-BBN dimer ;  24 h, 60 °C
2.1 Reagents: Hydrochloric acid Solvents: Diethyl ether ;  1 h, rt
Reference
A Boron-Nitrogen Double Transborylation Strategy for Borane-Catalyzed Hydroboration of Nitriles
Pradhan, Subham; et al, Journal of Organic Chemistry, 2022, 87(18), 12386-12396

2-\u200bNitrophenethylamine Hydrochloride Raw materials

2-\u200bNitrophenethylamine Hydrochloride Preparation Products

2-\u200bNitrophenethylamine Hydrochloride Related Literature

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